Cas no 156390-35-1 (Methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate)

• Product Name: Methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate
• CAS No: 156390-35-1
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD11046741
• CID: 1033283
• PubChem ID: 10058724
• Update Time: 2025-04-20

Methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate
• methyl 4-oxo-2,3-dihydro-1H-naphthalene-1-carboxylate
• SY114314
• A883579
• MFCD11046741
• DB-385796
• 156390-35-1
• DS-5656
• AKOS016010587
• Methyl4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate
• SCHEMBL6392161
• FJXPXNBKKZUONN-UHFFFAOYSA-N
• EN300-6197572
• DTXSID30434879
• 4-oxo-1,2,3,4-tetrahydro-naphthalene-1-carboxylic acid methyl ester
• CS-0042939
• C72956
• Methyl 1,2,3,4-tetrahydro-4-oxo-1-naphthalenecarboxylate
• 1-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-4-oxo-, methyl ester

• MDL： MFCD11046741
• Inchi： 1S/C12H12O3/c1-15-12(14)10-6-7-11(13)9-5-3-2-4-8(9)10/h2-5,10H,6-7H2,1H3
• InChI Key： FJXPXNBKKZUONN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=CC=CC=2C(CC1)=O)=O

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 135-136 °C(Press: 0.5 Torr)
• PSA: 43.37

Methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate Security Information

• Hazard Statement： H302
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives